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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the total synthesis of (+)-tanzawaic acid B, a

natural polyketide with diverse reported biological activities, including anticoccidial, cytotoxic,

antifungal, antimalarial, and PTP1B inhibitory effects.[1] The synthesis was first accomplished
by Shiina and coworkers and is characterized by the construction of a complex trans-decalin

scaffold.[1][2] This protocol is based on their reported methodology.

Synthetic Strategy

The overall synthetic approach for (+)-tanzawaic acid B involves a convergent strategy. The
key steps include the gram-scale synthesis of a chiral octalin intermediate, which contains
seven stereogenic centers.[1][2][3][4][5] This intermediate then undergoes a series of
transformations including a Barton-McCombie deoxygenation, followed by a Horner-
Wadsworth-Emmons (HWE) reaction to install the pentadienoic ester side chain, and a final
hydrolysis to yield the target molecule.[2][5]
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Figure 1. Retrosynthetic analysis of (+)-tanzawaic acid B.

Key Experimental Protocols

The following are detailed protocols for the key transformations in the synthesis of (+)-
tanzawaic acid B.

Barton-McCombie Deoxygenation

This reaction is a crucial step for the removal of a hydroxyl group from the chiral octalin
intermediate.[2][5]

Table 1: Reagents for Barton-McCombie Deoxygenation

Molecular Molar Mass ( .

Reagent Amount Molar Equiv.
Formula g/mol )

Xanthate

_ - - 1.0 1.0

Intermediate (8)

AIBN CsHi12Na 164.21 0.1 0.1

BusSnH Ci12H28Sn 291.06 15 15

Toluene C7Hs 92.14 - Solvent

Protocol:

» To a solution of the xanthate intermediate (8) in toluene, add AIBN (azobisisobutyronitrile)
and tributyltin hydride (BusSnH).

e Heat the reaction mixture to reflux (approximately 110 °C) and monitor the reaction progress
by thin-layer chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature.

o Concentrate the mixture under reduced pressure to remove the solvent.
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» Purify the crude product by silica gel column chromatography to afford the deoxygenated
product (7).

Horner-Wadsworth-Emmons (HWE) Reaction

The HWE reaction is employed to construct the pentadienoic ester side chain of tanzawaic
acid B.[2][5]

Table 2: Reagents for Horner-Wadsworth-Emmons Reaction

Molecular Molar Mass ( .

Reagent Amount Molar Equiv.
Formula g/mol )

Aldehyde

_ - - 1.0 1.0

Intermediate (6)

Triethyl

phosphonoacetat CsHi170sP 224.18 1.2 1.2

e

NaH NaH 24.00 1.2 1.2

THF CaHsO 72.11 - Solvent

Protocol:

e Suspend sodium hydride (NaH) in anhydrous tetrahydrofuran (THF) under an inert
atmosphere (e.g., argon or nitrogen).

e Cool the suspension to 0 °C and add triethyl phosphonoacetate dropwise.
e Stir the mixture at 0 °C for 30 minutes.
e Add a solution of the aldehyde intermediate (6) in THF to the reaction mixture.

» Allow the reaction to warm to room temperature and stir until the reaction is complete as
monitored by TLC.

e Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.
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o Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

» Purify the crude product by silica gel column chromatography to yield the pentadienoic ester

(5).

Hydrolysis of the Methyl Ester

The final step in the total synthesis is the hydrolysis of the methyl ester to the carboxylic acid.

[2]

Table 3: Reagents for Hydrolysis

Molecular Molar Mass ( .
Reagent Amount Molar Equiv.
Formula g/mol )
Methyl Ester
_ - - 1.0 1.0
Intermediate (5)
LiOH LiOH 23.95 5.0 5.0
THF C4HsO 72.11 - Solvent
Water H20 18.02 - Solvent

Protocol:

o Dissolve the methyl ester intermediate (5) in a mixture of THF and water.

e Add lithium hydroxide (LIOH) to the solution.

« Stir the reaction mixture at room temperature and monitor its progress by TLC.

» Upon completion, acidify the reaction mixture with a dilute acid (e.g., 1 M HCI) to a pH of
approximately 3-4.

o Extract the product with an organic solvent (e.g., ethyl acetate).
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e Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to yield (+)-tanzawaic acid B (2).

Characterization Data

The successful synthesis of (+)-tanzawaic acid B was confirmed by comparison of its
spectroscopic data with that of the natural product. The 1H NMR and 13C NMR spectra of the
synthetic sample were in accordance with the reported data for the natural product.[2][5]
Furthermore, the optical rotation of the synthetic (+)-tanzawaic acid B matched that of the
naturally occurring compound, confirming the absolute stereochemistry.[2][5]

Disclaimer: This protocol is a summary of the synthesis of (+)-tanzawaic acid B based on
publicly available scientific literature. For complete and detailed experimental procedures,
including specific reaction conditions, purification methods, and safety precautions, please refer
to the original publication: Murata, T., Tsutsui, H., Yoshida, T., et al. (2023). First Total Synthesis
of (+)-Tanzawaic Acid B. ACS Omega.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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